Cas no 217-42-5 (Benzo[b]picene(6CI,8CI,9CI))

Benzo[b]picene(6CI,8CI,9CI) structure
Benzo[b]picene(6CI,8CI,9CI) structure
Product Name:Benzo[b]picene(6CI,8CI,9CI)
CAS No:217-42-5
MF:C26H16
MW:328.405246734619
CID:273939
PubChem ID:123038
Update Time:2025-04-19

Benzo[b]picene(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]picene(6CI,8CI,9CI)
    • Benzo(b)picene
    • BENZO[B]PICENE
    • Benzo[b]piceneneat
    • 2,3-Benzopicen
    • 2,3-benzopicene
    • 8,9-Benzopicen
    • Benzo<b>picen
    • JVVYVDMBJGSYKH-UHFFFAOYSA-N
    • DTXSID70176084
    • 217-42-5
    • hexacyclo[12.12.0.02,11.04,9.015,24.018,23]hexacosa-1(14),2,4,6,8,10,12,15(24),16,18,20,22,25-tridecaene
    • Inchi: 1S/C26H16/c1-2-7-19-16-26-20(15-18(19)6-1)10-12-24-23-11-9-17-5-3-4-8-21(17)22(23)13-14-25(24)26/h1-16H
    • InChI Key: JVVYVDMBJGSYKH-UHFFFAOYSA-N
    • SMILES: C12=CC=C3C4C=CC=CC=4C=CC3=C1C=CC1C=C3C=CC=CC3=CC2=1

Computed Properties

  • Exact Mass: 328.12500
  • Monoisotopic Mass: 328.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.263
  • Boiling Point: 604.1°Cat760mmHg
  • Flash Point: 314.6°C
  • Refractive Index: 1.842
  • PSA: 0.00000
  • LogP: 7.45260

Benzo[b]picene(6CI,8CI,9CI) Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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